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Abstract
IT-143A is a novel antibiotic belonging to the piericidin family, a class of natural products known

for their potent biological activities. First identified from the fermentation broth of Streptomyces

sp., IT-143A shares a structural relationship with other piericidins that are recognized as potent

inhibitors of the mitochondrial electron transport chain. This document provides a

comprehensive overview of the discovery and isolation of IT-143A, its proposed mechanism of

action, and detailed experimental protocols relevant to its study. Due to the limited public

availability of specific bioactivity data for IT-143A, quantitative metrics for its close homolog, IT-

143-B, discovered from the same organism, are presented for comparative purposes.

Discovery and Isolation
IT-143A was discovered and isolated alongside its homolog, IT-143-B, from the culture broth of

a Streptomyces species as part of a screening program for novel antibiotics.[1] The producing

organism, Streptomyces sp. strain No. A-143, was originally isolated from a soil sample in

Beijing, China.[1] The piericidin class of compounds are characterized by a substituted pyridine

ring connected to a long, polyketide-derived side chain.[1]

The general workflow for the isolation and purification of piericidins from a Streptomyces

fermentation culture provides a foundational methodology for obtaining IT-143A.
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Fermentation & Extraction

Purification

1. Fermentation of
Streptomyces sp. No. A-143

2. Harvest of
Fermentation Broth

3. Solvent Extraction
(e.g., Ethyl Acetate)

4. Concentration
of Crude Extract

5. Column Chromatography
(e.g., Silica Gel)

6. Bioassay-Guided
Fraction Collection

7. Preparative HPLC
(C18 Column)

8. Isolation of
IT-143A
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Proposed Signaling Pathway of IT-143A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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